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Compound of Interest

Compound Name: N-(2-Methoxyphenyl)acetamide

Cat. No.: B159678

An In-Depth Technical Guide to the Safe Handling of N-(2-Methoxyphenyl)acetamide

Introduction

N-(2-Methoxyphenyl)acetamide, also known by synonyms such as o-Acetanisidide and 2-
Methoxyacetanilide, is a chemical compound frequently utilized as an intermediate in synthetic
chemistry and pharmacological research.[1][2] Its molecular formula is CoH11NOz2, with a
molecular weight of 165.19 g/mol .[1] Given its specific chemical properties and potential
physiological effects, a comprehensive understanding of its hazard profile and the
implementation of rigorous safety protocols are paramount for all personnel, from bench-level
researchers to drug development professionals.

This guide serves as a technical resource, providing an in-depth analysis of the safety and
handling precautions for N-(2-Methoxyphenyl)acetamide. The protocols and
recommendations outlined herein are synthesized from authoritative safety data sheets and
toxicological information to ensure a self-validating system of laboratory safety. The core
objective is to empower scientific professionals with the knowledge to mitigate risks, handle the
compound responsibly, and respond effectively to emergencies.

Hazard Identification and Risk Assessment

A foundational aspect of safe laboratory practice is a thorough understanding of a chemical's
intrinsic hazards. N-(2-Methoxyphenyl)acetamide is classified under the Globally Harmonized
System (GHS) with specific warnings that dictate its handling procedures.[1][3]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b159678?utm_src=pdf-interest
https://www.benchchem.com/product/b159678?utm_src=pdf-body
https://www.benchchem.com/product/b159678?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7135
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1416316.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7135
https://www.benchchem.com/product/b159678?utm_src=pdf-body
https://www.benchchem.com/product/b159678?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7135
http://angenechemical.com/sds/93-26-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The primary risks associated with this compound are acute toxicity upon ingestion and irritation

to the skin, eyes, and respiratory system.[3][4] The causality behind these classifications stems

from the compound's chemical reactivity with biological tissues.

Table 1: GHS Classification for N-(2-Methoxyphenyl)acetamide

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[31[4]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[31[4]
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation[1][3][4]
» o H335: May cause respiratory
Specific Target Organ Toxicity 3

irritation[3][4]

Signal Word

Warning[1][4]

Pictogram

GHSO07 (Exclamation Mark)[2]
[4]

Furthermore, when heated to decomposition, N-(2-Methoxyphenyl)acetamide can emit toxic

fumes of nitrogen oxides (NOXx), posing a significant inhalation hazard.[2][5]
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Associated Health Hazards
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Caption: GHS Hazard Profile for N-(2-Methoxyphenyl)acetamide.

Physical and Chemical Properties for Safe Handling

Understanding the physical state and properties of a chemical is critical for designing safe

experiments and storage solutions.

Table 2: Key Physical and Chemical Properties

Property Value Source
Appearance White to tan crystalline powder  [1][2]
Melting Point 70-74 °C (lit)) [2][4]
Boiling Point 303-305 °C (lit.) [21[4]
Room Temperature, sealed in
Storage Temperature [2]
a dry place
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is essential, beginning with robust
engineering controls and supplemented by appropriate PPE. This hierarchy of controls is a
core principle of chemical safety.

Engineering Controls

The primary engineering control for handling N-(2-Methoxyphenyl)acetamide powder is to
minimize the generation and inhalation of dust.

» Ventilation: All handling of the solid compound must be performed in a well-ventilated area.
[6] For procedures such as weighing or transferring, a certified chemical fume hood or a
ventilated balance enclosure is mandatory. The rationale is to capture airborne particles at
the source, preventing them from entering the operator's breathing zone.

o Emergency Equipment: Laboratories must be equipped with easily accessible and functional
safety showers and eyewash stations.[6] This is a non-negotiable requirement due to the
compound's classification as a skin and serious eye irritant.[1]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards identified.

e Eye and Face Protection: Chemical safety goggles compliant with EN 166 (EU) or ANSI
Z87.1 (US) standards are required at all times.[7] A face shield may be necessary for
procedures with a high risk of splashing or dust generation.

e Hand Protection: Wear protective gloves, such as nitrile rubber, that are resistant to the
chemical.[7] It is crucial to inspect gloves for any signs of degradation before use and to
practice proper glove removal techniques to avoid skin contamination.

o Skin and Body Protection: A standard laboratory coat must be worn and fully fastened. For
larger quantities or tasks with a higher risk of exposure, additional protective clothing may be
required.[6][7]

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b159678?utm_src=pdf-body
https://aksci.com/sds/6999CE_SDS.pdf
https://aksci.com/sds/6999CE_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7135
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13253~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:10:38~~4-Methoxyacetanilide~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13253~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:10:38~~4-Methoxyacetanilide~~
https://aksci.com/sds/6999CE_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13253~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:10:38~~4-Methoxyacetanilide~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Respiratory Protection: Under normal laboratory use with functioning engineering controls,
respiratory protection may not be necessary. However, for large-scale operations, spill
cleanup, or in cases of ventilation failure, a NIOSH-approved N95 dust mask or a higher-

level respirator is required to prevent respiratory tract irritation.[4][7]
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Caption: Standard workflow for safely handling chemical powders.
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Protocols for Safe Handling and Storage
General Handling Protocol

» Preparation: Before handling, ensure all required engineering controls are active and PPE is
correctly worn.

e Dispensing: When weighing, use a spatula to gently transfer the powder. Avoid pouring,
which can create airborne dust. Perform this task within a fume hood or ventilated enclosure.

» Solutions: If preparing a solution, add the solid to the solvent slowly to prevent splashing.

o Cleaning: After handling, decontaminate the work surface and any equipment used.

Storage Protocol

» Store N-(2-Methoxyphenyl)acetamide in a tightly closed container to prevent absorption of
moisture.[7]

e The storage location should be a cool, dry, and well-ventilated area designated for chemical
storage.[7][8]

o Keep it segregated from incompatible materials, particularly strong oxidizing agents.[9]

Emergency Procedures

A rapid and correct response to an emergency can significantly reduce the severity of an
incident.

First Aid Measures

This protocol is a self-validating system; if any of these steps are required, it indicates a breach
in protocol that must be investigated.

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,
provide artificial respiration. Seek immediate medical attention.[3][7]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3][7] If skin irritation persists, seek
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medical attention.[7]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[3][7]
Remove contact lenses if present and easy to do.[7] Seek immediate medical attention from
an ophthalmologist.

e Ingestion: Do NOT induce vomiting.[7] Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person.[3] Seek immediate medical attention.

Spill Response Protocol

For a small laboratory spill:

o Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert the
laboratory supervisor.

e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o PPE: Don appropriate PPE, including respiratory protection (N95 mask), gloves, and eye
protection.

o Contain: Gently cover the spill with an absorbent, inert material (e.g., vermiculite, sand). Do
not use combustible materials like paper towels for the initial absorption.

o Collect: Carefully sweep or scoop the absorbed material into a suitable container for
hazardous waste. Avoid creating dust.[5][7]

o Decontaminate: Clean the spill area thoroughly with soap and water.

» Dispose: Label the waste container and dispose of it according to institutional and local
regulations.[7]
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Caption: Decision tree for responding to a chemical spill.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b159678?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Waste Disposal

All waste containing N-(2-Methoxyphenyl)acetamide, whether it is excess reagent or
contaminated materials, must be treated as hazardous waste.

o Collect waste in clearly labeled, sealed containers.
» Disposal must be carried out through a licensed waste disposal contractor.[7]

e Under no circumstances should this chemical be disposed of down the drain or in general
waste.[10] Adherence to all federal, state, and local environmental regulations is mandatory.

[5]

Toxicological Profile Summary

A brief summary of the toxicological data underscores the need for the precautions detailed in
this guide.

Table 3: Toxicological Data

Test Species Value

LD50 (Oral) Mouse 940 mg/kg

This value classifies the compound as moderately toxic if ingested.[2]

Conclusion

N-(2-Methoxyphenyl)acetamide is a valuable chemical intermediate that can be handled
safely when its hazards are understood and respected. The causality for the stringent protocols
described herein is directly linked to its GHS classification as an irritant and an acutely toxic
substance upon ingestion. By consistently applying the principles of the hierarchy of controls—
prioritizing engineering solutions, mandating correct PPE, and adhering to established safe
handling and emergency procedures—researchers, scientists, and drug development
professionals can effectively mitigate risks. This self-validating system of safety not only
protects individual health but also ensures scientific integrity and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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